Cas no 213381-42-1 (7-Chloro-2-methyl-2,3-dihydro-1H-inden-1-one)

• Product Name: 7-Chloro-2-methyl-2,3-dihydro-1H-inden-1-one
• CAS No: 213381-42-1
• MF: C₁₀H₉ClO
• MW: 180.630861997604
• MDL: MFCD02948435
• CID: 830117
• PubChem ID: 11789822
• Update Time: 2025-11-01

7-Chloro-2-methyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-2-methyl-2,3-dihydro-1H-inden-1-one
• 7-chloro-2-methyl-1-indanone
• 7-chloro-2-methyl-2,3-dihydroinden-1-one
• 1H-Inden-1-one, 7-chloro-2,3-dihydro-2-methyl-
• 2-methyl-7-chloro-1-indanone
• AGN-PC-00G7EC
• AK141510
• SureCN5951341
• 213381-42-1
• AMY31534
• AKOS017343168
• DTXSID10472794
• SCHEMBL5951341
• N14229
• COFDLMSNPDOVIK-UHFFFAOYSA-N
• DB-333694

• MDL： MFCD02948435
• Inchi： 1S/C10H9ClO/c1-6-5-7-3-2-4-8(11)9(7)10(6)12/h2-4,6H,5H2,1H3
• InChI Key： COFDLMSNPDOVIK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C(C(C)C2)=O

Computed Properties

• Exact Mass: 180.03427
• Monoisotopic Mass: 180.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 7-Chloro-2-methyl-2,3-dihydro-1H-inden-1-one

Comprehensive Overview of 7-Chloro-2-methyl-2,3-dihydro-1H-inden-1-one (CAS No. 213381-42-1)

7-Chloro-2-methyl-2,3-dihydro-1H-inden-1-one (CAS No. 213381-42-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the indanone class, characterized by a fused benzene and cyclopentanone ring system. The presence of a chloro substituent at the 7-position and a methyl group at the 2-position enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

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